Cas no 1872930-62-5 (N,N-dimethyl-5-(piperazin-1-yl)pyridin-2-amine)

• Product Name: N,N-dimethyl-5-(piperazin-1-yl)pyridin-2-amine
• CAS No: 1872930-62-5
• MF: C₁₁H₁₈N₄
• MW: 206.287421703339
• CID: 6196889
• PubChem ID: 152925430
• Update Time: 2025-08-05

N,N-dimethyl-5-(piperazin-1-yl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-5-(piperazin-1-yl)pyridin-2-amine
• 1872930-62-5
• EN300-1856948

• Inchi： 1S/C11H18N4/c1-14(2)11-4-3-10(9-13-11)15-7-5-12-6-8-15/h3-4,9,12H,5-8H2,1-2H3
• InChI Key： UJXLBDXEMWGMBT-UHFFFAOYSA-N
• SMILES： N1(C2C=NC(=CC=2)N(C)C)CCNCC1

Computed Properties

• Exact Mass: 206.153146591g/mol
• Monoisotopic Mass: 206.153146591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 31.4Ų

Additional information on N,N-dimethyl-5-(piperazin-1-yl)pyridin-2-amine

Introduction to N,N-dimethyl-5-(piperazin-1-yl)pyridin-2-amine (CAS No. 1872930-62-5)

N,N-dimethyl-5-(piperazin-1-yl)pyridin-2-amine, with the chemical identifier CAS No. 1872930-62-5, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a piperazine moiety and dimethylamino group, contribute to its unique chemical and pharmacological properties.

The piperazine ring in N,N-dimethyl-5-(piperazin-1-yl)pyridin-2-amine is a well-known pharmacophore that is frequently incorporated into drug molecules due to its ability to interact with various biological targets. Piperazine derivatives are known for their role in modulating neurotransmitter systems, making them valuable in the development of drugs for neurological and psychiatric disorders. The dimethylamino group further enhances the compound's solubility and bioavailability, which are critical factors in drug design.

In recent years, there has been a surge in research focused on developing novel treatments for central nervous system (CNS) disorders. N,N-dimethyl-5-(piperazin-1-yl)pyridin-2-amine has emerged as a promising candidate in this area due to its ability to interact with multiple receptors and enzymes involved in CNS function. Studies have shown that this compound exhibits potential as an antagonist for certain neurotransmitter receptors, which could lead to the development of new therapeutic agents for conditions such as depression, anxiety, and schizophrenia.

The synthesis of N,N-dimethyl-5-(piperazin-1-yl)pyridin-2-amine involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the condensation of appropriate pyridine precursors with piperazine derivatives, followed by functional group modifications to introduce the dimethylamino group. The synthetic route must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

One of the key advantages of N,N-dimethyl-5-(piperazin-1-yl)pyridin-2-amine is its versatility in drug development. Researchers have explored its potential in various therapeutic areas beyond CNS disorders. For instance, preliminary studies suggest that this compound may have anti-inflammatory properties, making it a candidate for treating inflammatory diseases. Additionally, its structural similarity to other known bioactive molecules suggests that it could serve as a scaffold for designing new drugs with improved efficacy and reduced side effects.

The pharmacokinetic profile of N,N-dimethyl-5-(piperazin-1-yl)pyridin-2-amine is another critical aspect that has been extensively studied. Understanding how the body processes this compound is essential for determining its dosing regimen and potential interactions with other drugs. Advanced computational methods, such as molecular docking and pharmacokinetic modeling, have been employed to predict the behavior of this compound in vivo. These studies provide valuable insights into optimizing its therapeutic potential.

Recent advancements in biotechnology have enabled more efficient screening methods for identifying novel drug candidates like N,N-dimethyl-5-(piperazin-1-y l)pyridin -2-am ine . High-throughput screening (HTS) techniques allow researchers to test thousands of compounds against various biological targets rapidly. This approach has led to the discovery of several promising drug candidates, including derivatives of pyridine and piperazine-based compounds. The use of HTS has significantly accelerated the drug discovery process and has been instrumental in bringing new therapies to market.

The regulatory landscape for pharmaceutical compounds like N,N-dimethyl -5-( piperazin -1 -y l )py ridin -2-am ine is stringent but well-defined. Regulatory agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) require rigorous testing to ensure the safety and efficacy of new drugs before they can be approved for clinical use. This regulatory framework ensures that patients receive high-quality medications that have been thoroughly evaluated.

In conclusion, N,N-dimethyl -5-( piperazin -1 -y l )py ridin -2-am ine (CAS No. 1872930 -62 -5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable tool for exploring new therapeutic strategies across various medical conditions. As research continues to uncover its biological activities and optimize its synthetic pathways, this compound is poised to play a crucial role in future drug development efforts.